Cas no 77738-07-9 (3,5-Pyrazolidinedione, 4-[(2,4-dimethoxyphenyl)methylene]-1-phenyl-)

• Product Name: 3,5-Pyrazolidinedione, 4-[(2,4-dimethoxyphenyl)methylene]-1-phenyl-
• CAS No: 77738-07-9
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 535576
• PubChem ID: 871113
• Update Time: 2025-04-19

3,5-Pyrazolidinedione, 4-[(2,4-dimethoxyphenyl)methylene]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 4-[(2,4-dimethoxyphenyl)methylene]-1-phenyl-
• 4-[(2,4-dimethoxyphenyl)methylidene]-1-phenylpyrazolidine-3,5-dione
• 4-(2,4-Dimethoxybenzylidene)-1-phenylpyrazolidine-3,5-dione
• 77738-07-9

• Inchi： 1S/C18H16N2O4/c1-23-14-9-8-12(16(11-14)24-2)10-15-17(21)19-20(18(15)22)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,19,21)/b15-10+
• InChI Key： PBMKCAWMIBFDTC-XNTDXEJSSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C1\C(NN(C2C=CC=CC=2)C\1=O)=O)OC

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9Ų